Cas no 1595768-91-4 (4-(Chloromethyl)-1-(methylsulfanyl)hexane)

• Product Name: 4-(Chloromethyl)-1-(methylsulfanyl)hexane
• CAS No: 1595768-91-4
• MF: C₈H₁₇ClS
• MW: 180.738580465317
• CID: 5283370
• Update Time: 2025-06-13

4-(Chloromethyl)-1-(methylsulfanyl)hexane Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-1-(methylsulfanyl)hexane

• Inchi： 1S/C8H17ClS/c1-3-8(7-9)5-4-6-10-2/h8H,3-7H2,1-2H3
• InChI Key： FOBIGALAVVQRSU-UHFFFAOYSA-N
• SMILES： C(SC)CCC(CCl)CC

Additional information on 4-(Chloromethyl)-1-(methylsulfanyl)hexane

Professional Introduction to 4-(Chloromethyl)-1-(methylsulfanyl)hexane (CAS No. 1595768-91-4)

4-(Chloromethyl)-1-(methylsulfanyl)hexane, identified by the Chemical Abstracts Service Number (CAS No.) 1595768-91-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a chloromethyl group and a methylsulfanyl substituent, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structural composition of 4-(Chloromethyl)-1-(methylsulfanyl)hexane makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the chloromethyl group allows for nucleophilic substitution reactions, which are pivotal in constructing various functional groups, while the methylsulfanyl moiety contributes to the compound's reactivity and solubility characteristics. These features make it a promising candidate for further chemical modifications and applications.

In recent years, there has been growing interest in the development of novel compounds that can serve as building blocks for pharmaceuticals. 4-(Chloromethyl)-1-(methylsulfanyl)hexane fits into this category, as its unique structure provides a foundation for creating molecules with specific biological activities. For instance, researchers have explored its potential use in the synthesis of thioethers and sulfides, which are known to exhibit various pharmacological effects.

The compound's reactivity also makes it useful in polymer chemistry. The chloromethyl group can participate in polymerization reactions, leading to the formation of polymers with tailored properties. These polymers could find applications in materials science, coatings, and even drug delivery systems. The ability to modify the polymer backbone with functional groups like methylsulfanyl further enhances its utility in creating advanced materials.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry. The methylsulfanyl group in 4-(Chloromethyl)-1-(methylsulfanyl)hexane contributes to its potential as a precursor for drugs targeting neurological disorders. For example, derivatives of this compound have been investigated for their role in modulating neurotransmitter activity. The ability to introduce sulfur into bioactive molecules is particularly significant, as sulfur-containing drugs often exhibit enhanced bioavailability and metabolic stability.

The synthesis of 4-(Chloromethyl)-1-(methylsulfanyl)hexane involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for industrial-scale production and for ensuring the compound's suitability for various applications.

In conclusion, 4-(Chloromethyl)-1-(methylsulfanyl)hexane (CAS No. 1595768-91-4) is a versatile compound with significant potential in pharmaceutical and materials science research. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing complex molecules with biological activity. As research continues to uncover new applications for sulfur-containing compounds, this molecule is likely to play an increasingly important role in the development of innovative drugs and materials.